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Compound of Interest

Compound Name: 2,2,5-Trifluoro-1,3-benzodioxole

CAS No.: 656-43-9

Cat. No.: B1586168

Get Quote

A Note on Chemical Identification: The CAS number 656-43-9, provided in the topic query,

correctly corresponds to the compound 2,2,5-Trifluoro-1,3-benzodioxole. Publicly available

technical information on this specific fluorinated compound is limited, precluding the creation of

an in-depth guide. Conversely, the structural elements suggested by the query's context align

with 4-Methoxy-α-methylphenethylamine (PMA), a compound of significant interest to

researchers, scientists, and drug development professionals. PMA is correctly identified by

CAS Number 64-13-1. This guide will focus on PMA to provide a comprehensive and valuable

technical resource for the intended audience.

Introduction
4-Methoxy-α-methylphenethylamine, commonly known as para-Methoxyamphetamine (PMA),

is a substituted phenethylamine and a member of the amphetamine class of compounds. It is a

chiral molecule, existing as two enantiomers, (R)- and (S)-4-methoxy-α-methylphenethylamine.

The compound has garnered significant attention in the fields of medicinal chemistry,

pharmacology, and forensic science due to its potent pharmacological activity. Unlike many

other amphetamine derivatives that primarily act as stimulants, PMA exhibits a more complex

pharmacological profile, predominantly characterized by potent serotonin-releasing and
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monoamine oxidase-inhibiting properties.[1] This guide provides a detailed overview of the

nomenclature, physicochemical properties, synthesis, pharmacology, and analytical

methodologies for 4-methoxy-α-methylphenethylamine.

Physicochemical Properties and Nomenclature
A clear understanding of the fundamental properties of a compound is critical for its synthesis,

handling, and analysis.

Property Value Reference

IUPAC Name
1-(4-methoxyphenyl)propan-2-

amine
PubChem CID 31721[1]

Synonyms
para-Methoxyamphetamine,

PMA, 4-MA
Wikipedia[2]

CAS Number 64-13-1 Wikipedia[2]

Molecular Formula C₁₀H₁₅NO PubChem CID 31721[1]

Molecular Weight 165.23 g/mol PubChem CID 31721[1]

Appearance
White crystalline powder (as

HCl salt)
ResearchGate[3]

XLogP3 1.8 PubChem CID 31721[1]

Hydrogen Bond Donor Count 1 PubChem CID 31721[1]

Hydrogen Bond Acceptor

Count
2 PubChem CID 31721[1]

Topological Polar Surface Area 35.3 Å² PubChem CID 31721[1]

Synthesis of 4-Methoxy-α-methylphenethylamine
The synthesis of PMA can be approached through several routes, often starting from readily

available precursors. The choice of synthetic pathway can influence the yield, purity, and

stereochemistry of the final product. Two common methods are the Leuckart reaction using the

corresponding ketone and the chiral synthesis from tyrosine.
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Synthesis Workflow Overview
The following diagram illustrates two primary pathways for the synthesis of PMA.
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Caption: Overview of Leuckart and Chiral Synthesis Pathways for PMA.

Experimental Protocol: Chiral Synthesis from L-Tyrosine
This protocol describes the synthesis of optically active (R)-4-methoxy-α-

methylphenethylamine from L-tyrosine, a method that provides high enantiomeric purity. The

causality behind this multi-step synthesis lies in preserving and transferring the inherent
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chirality of the starting material, L-tyrosine, to the final product. This is crucial for structure-

activity relationship studies and for the synthesis of specific β2-selective agonists where one

enantiomer is significantly more active.[4][5]

Step 1: Esterification and Protection of L-Tyrosine

Suspend L-tyrosine (300 g, 1.657 mol) in ethanol (EtOH).

Add thionyl chloride (SOCl₂) (320 ml) dropwise over 1 hour under ice-salt cooling.

Stir the mixture at room temperature overnight.

Concentrate the reaction mixture in vacuo.

Treat with diethyl ether (Et₂O) to precipitate the hydrochloride salt. Collect the crystals by

filtration.

Dissolve the salt in a mixture of ethyl acetate (AcOEt, 2 L), potassium carbonate (K₂CO₃,

460 g), and water (1.4 L).

Add benzyloxycarbonyl chloride (282 g) dropwise under ice-water cooling. Stir for 30

minutes.

Separate the AcOEt layer, wash sequentially with water, dilute HCl, and brine, then dry over

anhydrous sodium sulfate (Na₂SO₄).

Remove the solvent and dissolve the residue in dimethyl sulfoxide (DMSO, 2.6 L).

Add powdered K₂CO₃ (685 g) and methyl iodide (CH₃I, 423 g). Stir at room temperature for

16 hours.

Dilute with water and extract with benzene. Wash the benzene extract with aqueous NaOH

and brine, dry over Na₂SO₄, and concentrate in vacuo to yield (S)-Ethyl α-N-

Benzyloxycarbonylamino-4-methoxybenzenepropionate ((S)-2).[4]

Step 2: Reduction to the Alcohol

Prepare a solution of sodium borohydride (NaBH₄, 188 g, 4.95 mol) in EtOH (2 L).
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Add a solution of (S)-2 (605 g) in EtOH (4 L) to the NaBH₄ solution under ice-water cooling.

Stir at room temperature for 7 hours.

Decompose excess NaBH₄ by the slow addition of acetone (1.5 L) under ice-water cooling.

Neutralize the mixture with concentrated HCl (412 ml).

Filter off insoluble material and concentrate the filtrate in vacuo.

Extract the residue with AcOEt. Wash the organic layer with water, dilute aqueous NaOH,

and brine, then dry over Na₂SO₄ to yield (S)-N-β-Benzyloxycarbonylamino-4-

methoxybenzenepropanol ((S)-3).[4]

Step 3: Tosylation of the Alcohol

Prepare a stirred mixture of (S)-3 (220.5 g, 0.7 mol), 10% aqueous NaOH (1.12 L), p-

toluenesulfonyl chloride (143 g, 0.75 mol), and benzene (1.68 L).

Slowly add a solution of n-Bu₄N·HSO₄ (47 g, 138 mmol) in water (200 ml) under ice-water

cooling over 15 minutes.

Stir the mixture at 15-20°C for 30 minutes.

Separate the benzene layer, wash with water, and dry over Na₂SO₄.

Evaporate the solvent in vacuo to yield (S)-N-Benzyloxycarbonyl-4-methoxy-α-p-

tosyloxymethyl benzeneethanamine ((S)-4).[4]

Step 4: Reductive Cleavage and Deprotection (Final Product)

The O-tosylate intermediate ((S)-4) is subjected to a one-pot zinc reduction in the presence

of water and sodium iodide (NaI) to convert the tosylate to a methyl group.

The benzyloxycarbonyl protecting group is then removed via catalytic hydrogenolysis (e.g.,

using 10% Pd/C) to yield the final product, (R)-4-methoxy-α-methylphenethylamine.[4][5]

Pharmacology and Mechanism of Action
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PMA's pharmacological profile is distinct from classical stimulants like amphetamine. Its

primary mechanism involves a potent interaction with the serotonin (5-HT) system.

Core Pharmacological Actions
Serotonin Releasing Agent: PMA is a potent and selective serotonin releasing agent (SSRA).

[1] It facilitates the release and inhibits the reuptake of serotonin from presynaptic neurons,

leading to a rapid and significant increase in extracellular serotonin levels.[1]

Monoamine Oxidase Inhibition: PMA is a potent, selective, and reversible inhibitor of

monoamine oxidase A (MAO-A), with a Kᵢ value of approximately 0.22 µM.[1] It shows only

weak activity against MAO-B. This inhibition prevents the breakdown of serotonin and other

monoamines, further potentiating its effects.

The combination of serotonin release and MAO-A inhibition can lead to dangerously high levels

of synaptic serotonin, a condition known as serotonin syndrome, which is a primary contributor

to its toxicity.

Receptor Interactions
PMA's direct affinity for serotonin receptors is relatively low. Its effects are primarily mediated

by its actions on monoamine transporters and MAO. The following diagram illustrates the

primary mechanism of action.
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PMA enters the neuron via SERT and disrupts the proton gradient of synaptic vesicles via VMAT2, causing a massive, non-exocytotic release of serotonin into the cytoplasm. It also inhibits MAO-A, preventing serotonin breakdown.
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Caption: Mechanism of PMA-induced serotonin release and MAO-A inhibition.
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Quantitative Receptor Binding Data
While PMA's primary action is not direct receptor agonism, understanding the binding affinities

of related methoxylated amphetamines provides crucial context for structure-activity

relationships.

Compound 5-HT₁ₐ (Kᵢ, nM) 5-HT₂ₐ (Kᵢ, nM) 5-HT₂C (Kᵢ, nM) Reference

PMA (4-MA) >20,000 11,200 >13,000 Wikipedia[2]

2,5-DMA - >10,000 -
ACS

Publications[6]

DOM (STP) - - - Wikipedia[7]

TMA-2 - 1300-4400 - Frontiers[8]

Note: Data for directly comparable assays can be limited. Values are indicative of relative

affinities.

Analytical Methodologies
The unambiguous identification of PMA in seized materials or biological samples is critical for

forensic and clinical toxicology. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold

standard for this purpose.

Sample Preparation and Derivatization
Due to the polar nature of the primary amine group, derivatization is often required to improve

chromatographic peak shape and mass spectral characteristics.

Workflow for Sample Analysis
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Caption: General workflow for the GC-MS analysis of PMA.

Experimental Protocol: GC-MS Analysis of PMA in a
Seized Tablet
This protocol provides a representative method for the identification of PMA in a solid sample.

The choice of a liquid-liquid extraction is a robust method for isolating the analyte from tablet

excipients. Derivatization with pentafluoropropionic anhydride (PFPA) is a common and

effective strategy for amphetamines, creating a stable derivative with a characteristic mass

spectrum.[6]

Step 1: Sample Preparation and Extraction

Grind the tablet into a fine, homogenous powder using a mortar and pestle.

Weigh approximately 10 mg of the powder and transfer it to a 15 mL centrifuge tube.
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Add 5 mL of methanol, vortex for 1 minute, and sonicate for 10 minutes to dissolve the active

components.

Centrifuge at 3000 rpm for 5 minutes to pellet the insoluble excipients.

Carefully transfer the methanol supernatant to a clean tube. This is the sample extract.

Step 2: Derivatization

Transfer 100 µL of the sample extract to a GC vial insert.

Evaporate the methanol to dryness under a gentle stream of nitrogen at <60°C.

Reconstitute the residue in 50 µL of a toluene:acetonitrile mixture (95:5).

Add 50 µL of pentafluoropropionic anhydride (PFPA).

Cap the vial and heat at 70°C for 20 minutes.

Evaporate the solution to dryness again under a gentle stream of nitrogen at <60°C.

Reconstitute the final residue in 100 µL of ethyl acetate for injection.[6]

Step 3: GC-MS Instrumental Parameters
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Parameter Setting Rationale

GC System Agilent 7890B or equivalent Standard, reliable platform

MS System
Agilent 5977A MSD or

equivalent

Provides high sensitivity and

specificity

Column
Rxi-5Sil MS (30 m x 0.25 mm

ID, 0.25 µm film) or equivalent

Inert, low-bleed column

suitable for derivatized

amines[9]

Injection 1 µL, Splitless (1 min hold)
Maximizes sensitivity for trace

analysis

Inlet Temp. 250°C
Ensures rapid volatilization of

the derivative

Carrier Gas
Helium, Constant Flow @ 1.0

mL/min

Inert carrier gas, standard flow

rate

Oven Program

Initial 90°C (hold 1 min), ramp

10°C/min to 280°C (hold 5

min)

Provides good separation of

PMA from potential

impurities[10]

Transfer Line 280°C
Prevents condensation of

analytes

Ion Source 230°C
Standard temperature for

electron ionization

Quadrupole 150°C
Standard temperature for the

mass filter

Ionization Electron Impact (EI) at 70 eV

Standard, produces

reproducible fragmentation

patterns

Scan Mode Full Scan (m/z 40-550)
For identification by library

matching

The resulting mass spectrum of the PFPA-derivatized PMA can then be compared to a

reference library for positive identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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